Cas no 197245-13-9 (N-Bsmoc-glycine)

N-Bsmoc-glycine is a protected glycine derivative where the amino group is shielded by a 1,1-dioxobenzo[b]thiophene-2-ylmethoxycarbonyl (Bsmoc) group. This protecting group is particularly advantageous due to its stability under standard peptide synthesis conditions while being selectively removable under mild basic or nucleophilic conditions, such as with secondary amines or thiols. The Bsmoc group also exhibits reduced diketopiperazine formation compared to traditional protecting groups, enhancing its utility in solid-phase peptide synthesis (SPPS). N-Bsmoc-glycine is widely employed in the synthesis of complex peptides, offering improved control over side reactions and facilitating efficient deprotection steps. Its compatibility with Fmoc/tBu strategies makes it a versatile choice for researchers.

N-Bsmoc-glycine structure

Product Name:N-Bsmoc-glycine

CAS No:197245-13-9

MF:C₁₂H₁₁NO₆S

MW:297.283842325211

MDL:MFCD03792135

CID:92291

PubChem ID:7578008

Update Time:2025-06-09

N-Bsmoc-glycine Chemical and Physical Properties

Names and Identifiers

- N-Bsmoc-glycine
- N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)aminoacetic acid~N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)glycine~Bsmoc-Gly-OH
- 1,3,5-Triazine-2,4(1H,3H)-dione, 3
- 1-methyl-3-cyclohexyl-6-dimethylamino-1,3,5-triazin-2,4-dione
- 3-cyclohexyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione
- 3-cyclohexyl-6-dimethylamino-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione
- 5,13-Dihydroxy-3,3,10,10-tetramethyl-2,3,11,12-tetrahydro-1H,10H-dipyrano[3,2-a,2',3'-i]xanthen-14-on
- Brushkiller
- BR-xanthone A
- Bsmoc-Gly-OH
- HEXAZINONE
- Velpar
- Velpar weed killer
- BSMOC-GLYCINE
- N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)glycine
- N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)aminoaceticacid
- N-(Benzo[B]Thiophenesulfone-2-M
- N-(Benzo[B]Thiophenesulphone-2-Methoxycarbonyl)Aminoacetic Acid~N-(Benzo[B]Thiophenesulphone-2-Methoxycarbonyl)Glycine~Bsmoc-Gly-Oh
- SCHEMBL127903
- (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)glycine
- 2-({[(1,1-dioxo-1??-benzothiophen-2-yl)methoxy]carbonyl}amino)acetic acid
- AKOS024286577
- 2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]acetic acid
- AS-71468
- 197245-13-9
- Glycine, N-[[(1,1-dioxidobenzo[b]thien-2-yl)methoxy]carbonyl]-
- MDL： MFCD03792135
- Inchi： 1S/C12H11NO6S/c14-11(15)6-13-12(16)19-7-9-5-8-3-1-2-4-10(8)20(9,17)18/h1-5H,6-7H2,(H,13,16)(H,14,15)
- InChI Key： DBOLZWJIOHWPHC-UHFFFAOYSA-N
- SMILES： S1(C(COC(NCC(=O)O)=O)=CC2C=CC=CC1=2)(=O)=O
- BRN： 8269937

Computed Properties

Exact Mass: 297.03073
Monoisotopic Mass: 297.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 533
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.4
Topological Polar Surface Area: 118A^2

Experimental Properties

Color/Form: Not determined
Density: 1.533
Melting Point: 161-163°C
Boiling Point: 619.3°Cat760mmHg
Flash Point: 328.3°C
Refractive Index: 1.62
PSA: 109.77
LogP: 2.09730
Solubility: Not determined

N-Bsmoc-glycine Security Information

Safety Instruction： 22-24/25
Safety Term：S22;S24/25

N-Bsmoc-glycine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-RF574-50mg	N-Bsmoc-glycine	197245-13-9	99%	50mg	￥131.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-RF574-250mg	N-Bsmoc-glycine	197245-13-9	99%	250mg	￥418.0	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19737-250mg	N-Bsmoc-glycine, 99%	197245-13-9	99%	250mg	￥552.00	2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19737-1g	N-Bsmoc-glycine, 99%	197245-13-9	99%	1g	￥1590.00	2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19737-5g	N-Bsmoc-glycine, 99%	197245-13-9	99%	5g	￥5651.00	2023-03-15
eNovation Chemicals LLC	D768613-1g	Glycine, N-[[(1,1-dioxidobenzo[b]thien-2-yl)methoxy]carbonyl]-	197245-13-9	99%	1g	$230	2023-09-04
SHENG KE LU SI SHENG WU JI SHU	sc-269804-250mg	N-Bsmoc-glycine,	197245-13-9	≥99%	250mg	￥286.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-269804-250 mg	N-Bsmoc-glycine,	197245-13-9	≥99%	250MG	￥286.00	2023-07-10